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Compound of Interest

Compound Name: Alpertine

Cat. No.: B1662706

Alpertine, a synthetic compound belonging to the pertine group of tryptamine derivatives, was
originally developed as a potential antipsychotic, neuroleptic, and tranquilizer. Despite its
investigation, it was never commercially marketed. Extensive review of the scientific literature
reveals no evidence of Alpertine being utilized as a molecular or fluorescent probe for cellular
imaging. Consequently, detailed application notes and experimental protocols for this purpose
cannot be provided.

This document serves to detail the known chemical properties of Alpertine and its intended,
though unfulfilled, pharmacological role.

Chemical and Pharmacological Profile of Alpertine

Alpertine, with the developmental code name WIN-31665, is chemically identified as ethyl 5,6-
dimethoxy-3-[2-(4-phenylpiperazin-1-yl)ethyl]-1H-indole-2-carboxylate[1]. Its chemical formula
is C25H31N304[1].

Table 1: Physicochemical Properties of Alpertine
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Property Value Reference

ethyl 5,6-dimethoxy-3-[2-(4-
IUPAC Name phenylpiperazin-1-yl)ethyl]-1H-  [1]

indole-2-carboxylate

Molecular Formula C25H31N304 [1]
Molar Mass 437.540 g-mol-1 [1]
CAS Number 27076-46-6

Alpertine is structurally related to other "pertine” compounds such as milipertine, oxypertine,
and solypertine. These compounds are also substituted tryptamines and
piperazinylethylindoles. Oxypertine, a related compound, has demonstrated high affinity for
serotonin 5-HT2 and dopamine D2 receptors. However, in animal studies, Alpertine did not
show efficacy in antagonizing the behavioral effects of the serotonin receptor agonist
tryptamine at the doses tested.

Logical Relationship of Pertine Compounds

The following diagram illustrates the relationship between Alpertine and its structurally similar
compounds, all of which were investigated for their antipsychotic potential.

Pertine Group (Tryptamine Derivatives)

Alpertine . S .
- (WIN-31665) Oxypertine (Mmpertlne) (Solypertlne)
////
/

(lneffective Antagonist (in Vivo}/High AffirWigh Affinity

AN Pharphacological Target Profile

B ) ( )

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://ccrod.cancer.gov/confluence/download/attachments/32375301/97anabchm.pdf?modificationDate=1235161536610&version=1
https://ccrod.cancer.gov/confluence/download/attachments/32375301/97anabchm.pdf?modificationDate=1235161536610&version=1
https://ccrod.cancer.gov/confluence/download/attachments/32375301/97anabchm.pdf?modificationDate=1235161536610&version=1
https://www.benchchem.com/product/b1662706?utm_src=pdf-body
https://www.benchchem.com/product/b1662706?utm_src=pdf-body
https://www.benchchem.com/product/b1662706?utm_src=pdf-body
https://www.benchchem.com/product/b1662706?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: Relationship of Alpertine to other pertine compounds and their known receptor
interactions.

Conclusion for Cellular Imaging Applications

The primary requirement for a molecular probe in cellular imaging is the possession of a
detectable signal, such as fluorescence, and the ability to specifically bind to a target of interest
within a cell. There is no published data to suggest that Alpertine possesses intrinsic
fluorescence or has been modified with a fluorophore for such purposes. Furthermore, its
efficacy in binding to key neurological receptors like the serotonin receptor in a manner that
would be useful for imaging is not established.

Researchers and drug development professionals seeking molecular probes for cellular
imaging are advised to consider established fluorescent probes with well-characterized binding
affinities and spectral properties. The investigation of novel compounds, such as tryptamine
derivatives, for their potential as fluorescent probes would require extensive research into their
photophysical properties and target specificity, which has not been undertaken for Alpertine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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